2-(4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)-N-(thiophen-2-ylmethyl)propanamide

• IUPAC Name: 2-(4-oxo-1,2,3-benzotriazin-3-yl)-N-(thiophen-2-ylmethyl)propanamide
• InChI: InChI=1S/C15H14N4O2S/c1-10(14(20)16-9-11-5-4-8-22-11)19-15(21)12-6-2-3-7-13(12)17-18-19/h2-8,10H,9H2,1H3,(H,16,20)
• InChI Key: LJHPQXDWEJPJLK-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NCC1=CC=CS1)N2C(=O)C3=CC=CC=C3N=N2
• Molecular Formula: C15H14N4O2S
• Molecular Weight: 314.4 g/mol

Description

4-Oxobenzo[d]1,2,3-triazin derivatives are being studied for their potential as anti-Alzheimer agents. They have been designed, synthesized, and screened as potential cholinesterase inhibitors against acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE).

Synthesis Analysis

The synthesis of these compounds involves various methods to synthesize and customize Blatter radicals. Key developments in the last decade have transformed their utility.

Molecular Structure Analysis

These compounds are stable free radicals, first reported by Blatter in 1968. Their properties can be modified more widely and more easily through simple substitution changes.

Chemical Reactions Analysis

These compounds have been screened against acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE), showing good inhibitory activity against AChE.

Physical And Chemical Properties Analysis

The properties of these compounds depend on their chemical structure and morphology. They can be modified more widely and more easily through simple substitution changes.

Future Directions

These compounds are at the forefront of developing applications in functional materials. They have a growing list of applications including as sensors, spin labels, magnetic materials, liquid crystals, and in polymer and small molecule synthesis.